BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction to the Stereochemistry of beta-
Irone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600

Beta-irone is a C14-terpenoid and a member of the irone family, which also includes alpha- and
gamma-isomers, distinguished by the position of the double bond within the cyclohexene ring.
These compounds are key contributors to the characteristic aroma of the rhizomes of Iris
species (orris root).[1] Beta-irone possesses a single chiral center at the C-5 position of the
cyclohexene ring, giving rise to a pair of enantiomers: (5R)-beta-irone and (5S)-beta-irone.

The spatial arrangement of the methyl group at this stereocenter is crucial for the molecule's
interaction with chiral environments, such as olfactory receptors, leading to distinct sensory
properties for each enantiomer. The dextrorotatory, (+)-enantiomer, has been identified in Iris
pallida. The olfactory differences between enantiomers underscore the importance of
stereoselective synthesis and separation in the fields of fragrance chemistry and
pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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